Cas no 1160250-76-9 (3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride)

• Product Name: 3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride
• CAS No: 1160250-76-9
• MF: C₁₆H₁₅ClO₃
• MW: 290.741503953934
• MDL: MFCD12197953
• CID: 4682177
• Update Time: 2025-11-01

3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-4-[(4-METHYLBENZYL)OXY]BENZOYL CHLORIDE
• 3-Methoxy-4-((4-methylbenzyl)oxy)benzoyl chloride
• BBL037116
• STL508799
• 3-methoxy-4-[(4-methylphenyl)methoxy]benzoyl chloride
• benzoyl chloride, 3-methoxy-4-[(4-methylphenyl)methoxy]-
• 3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride

• MDL： MFCD12197953
• Inchi： 1S/C16H15ClO3/c1-11-3-5-12(6-4-11)10-20-14-8-7-13(16(17)18)9-15(14)19-2/h3-9H,10H2,1-2H3
• InChI Key： KEKDUQFRHCZZJV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)OC)OCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 290.071
• Monoisotopic Mass: 290.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5

Additional information on 3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride

Professional Introduction to 3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride (CAS No. 1160250-76-9)

3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride, identified by its CAS number 1160250-76-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement of methoxy and benzyl groups, presents intriguing possibilities for its application in the synthesis of novel bioactive molecules.

The molecular structure of 3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride consists of a benzoyl chloride moiety substituted with an ortho-methoxy group and a para-4-methylbenzyl ether side chain. This configuration not only enhances its reactivity but also opens up diverse synthetic pathways for further functionalization. The presence of the benzoyl chloride group makes it a valuable intermediate in the preparation of esters, amides, and other derivatives, which are crucial in drug development.

In recent years, there has been a growing interest in exploring the pharmacological potential of aromatic compounds with complex substituents. The structural features of 3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride align well with this trend, as they can potentially interact with biological targets in multiple ways. For instance, the methoxy group may influence the compound's solubility and metabolic stability, while the bulky 4-methylbenzyl side chain could enhance binding affinity to specific enzymes or receptors.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors, which are widely used in the treatment of various diseases, including cancer and infectious disorders. The benzoyl chloride functionality serves as a versatile handle for introducing additional moieties through nucleophilic acyl substitution reactions. This allows chemists to design molecules with tailored properties, such as improved bioavailability or enhanced target specificity.

Recent studies have demonstrated that derivatives of benzoyl chlorides can exhibit significant anti-inflammatory and anti-protozoal activities. The structural motif present in 3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride is reminiscent of several known bioactive agents, suggesting that it may possess similar therapeutic effects. Furthermore, computational modeling studies have indicated that this compound could interact with certain protein targets through hydrophobic and electrostatic interactions, providing a rational basis for further experimental investigation.

The synthesis of 3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride involves multi-step organic transformations, starting from commercially available precursors. The process typically requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have been employed to optimize the production process and minimize byproduct formation.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The unique combination of functional groups makes it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties or biodegradability. Researchers are exploring its potential use in creating smart materials that can respond to environmental stimuli, such as temperature or pH changes.

The safety profile of 3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride is another critical consideration in its application. While benzoyl chlorides are known for their reactivity, proper handling procedures can mitigate any associated risks. Studies on related compounds have indicated that they are generally well-tolerated when used under controlled conditions. However, comprehensive toxicological assessments are essential before any clinical translation occurs.

The future prospects for 3-Methoxy-4-(4-methylbenzyl)oxybenzoyl Chloride appear promising, with ongoing research focusing on expanding its synthetic utility and exploring new therapeutic avenues. Collaborative efforts between chemists and biologists are likely to yield innovative derivatives with improved pharmacological profiles. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.